Cas no 2241128-41-4 (4-Methyl-2-phenylmethoxycyclohexan-1-one)

• Product Name: 4-Methyl-2-phenylmethoxycyclohexan-1-one
• CAS No: 2241128-41-4
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 6030106
• PubChem ID: 138039770
• Update Time: 2025-07-19

4-Methyl-2-phenylmethoxycyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2241128-41-4
• 2-(benzyloxy)-4-methylcyclohexan-1-one
• EN300-6478129
• 4-Methyl-2-phenylmethoxycyclohexan-1-one

• Inchi： 1S/C14H18O2/c1-11-7-8-13(15)14(9-11)16-10-12-5-3-2-4-6-12/h2-6,11,14H,7-10H2,1H3
• InChI Key： CELBBTBBXDIGRT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(CCC(C)C1)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-Methyl-2-phenylmethoxycyclohexan-1-one

Professional Introduction to 4-Methyl-2-phenylmethoxycyclohexan-1-one (CAS No: 2241128-41-4)

4-Methyl-2-phenylmethoxycyclohexan-1-one, identified by the Chemical Abstracts Service Number (CAS No) 2241128-41-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a cyclohexanone backbone substituted with a methyl group and a phenylmethoxy moiety, exhibits unique structural and chemical properties that make it a valuable candidate for further investigation in various applications.

The structural framework of 4-Methyl-2-phenylmethoxycyclohexan-1-one consists of a cyclohexane ring functionalized with a ketone group at the 1-position, a methyl group at the 4-position, and an isopropoxyphenyl group at the 2-position. This arrangement imparts distinct electronic and steric characteristics to the molecule, influencing its reactivity and potential biological activity. The presence of the phenyl ring and the methoxy substituent enhances its solubility in organic solvents while also contributing to its interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of cyclohexanone derivatives due to their diverse biological activities. Studies have demonstrated that modifications in the cyclohexanone core can lead to compounds with antimicrobial, anti-inflammatory, and even neuroprotective properties. The specific substitution pattern in 4-Methyl-2-phenylmethoxycyclohexan-1-one suggests that it may exhibit similar effects, making it a promising candidate for further pharmacological evaluation.

One of the most compelling aspects of 4-Methyl-2-phenylmethoxycyclohexan-1-one is its potential as a building block for more complex molecules. In drug discovery, such compounds are often used as intermediates to synthesize novel therapeutic agents. The structural features of this molecule allow for further functionalization at multiple sites, enabling chemists to tailor its properties for specific applications. For instance, additional modifications could enhance its binding affinity to target proteins or improve its metabolic stability.

Recent advancements in computational chemistry have facilitated the rapid screening of molecules like 4-Methyl-2-phenylmethoxycyclohexan-1-one for potential biological activity. Molecular docking studies can predict how this compound might interact with various biological targets, providing insights into its mechanism of action. These computational approaches are particularly valuable in early-stage drug discovery, where they can help identify promising candidates for further experimental validation.

The synthesis of 4-Methyl-2-phenylmethoxycyclohexan-1-one presents an interesting challenge due to the need for precise regioselectivity in introducing the substituents onto the cyclohexanone ring. Traditional synthetic routes may involve multi-step processes that require careful optimization to ensure high yield and purity. However, recent innovations in synthetic methodology have made it possible to access complex molecules like this one more efficiently. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have opened new avenues for constructing intricate molecular architectures.

In addition to its pharmaceutical applications, 4-Methyl-2-phenylmethoxycyclohexan-1-one may find utility in other areas of chemical research. For example, it could serve as a ligand in catalytic systems or be employed in material science applications where its unique electronic properties are beneficial. The versatility of this compound underscores its importance as a versatile chemical entity worthy of further exploration.

The future prospects for 4-Methyl-2-phenylmethoxycyclohexan-1-one are promising, with ongoing research aimed at uncovering its full potential. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in advancing scientific knowledge and developing new technologies. Whether through drug discovery or industrial applications, 4-Methyl-2-phenylmethoxycyclohexan-1-one represents a significant contribution to the field of organic chemistry.